Cas no 1004775-33-0 (3-Methoxy-4-(trifluoromethyl)phenylboronic Acid)

• Product Name: 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid
• CAS No: 1004775-33-0
• MF: C₈H₈BF₃O₃
• MW: 219.953533172607
• MDL: MFCD13194426
• CID: 1038936
• PubChem ID: 54758888
• Update Time: 2025-05-19

3-Methoxy-4-(trifluoromethyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-4-(trifluoromethyl)phenyl)boronic acid
• [3-Methoxy-4-(trifluoromethyl)phenyl]boronic acid
• A-9173
• 3-Methoxy-4-(trifluoromethyl)phenylboronic acid
• SY038132
• D94437
• B-[3-Methoxy-4-(trifluoromethyl)phenyl]boronic acid; 3-Methoxy-4-trifluoromethylbenzeneboronic acid
• UHOZSZGYFBEVBA-UHFFFAOYSA-N
• DB-141389
• EN300-5478158
• B-[3-methoxy-4-(trifluoromethyl)phenyl]boronic acid
• AKOS015893144
• BS-19040
• Boronic acid, B-[3-methoxy-4-(trifluoromethyl)phenyl]-
• 1004775-33-0
• DTXSID70716601
• CS-0150546
• MFCD13194426
• 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid

• MDL： MFCD13194426
• Inchi： 1S/C8H8BF3O3/c1-15-7-4-5(9(13)14)2-3-6(7)8(10,11)12/h2-4,13-14H,1H3
• InChI Key： UHOZSZGYFBEVBA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(B(O)O)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 220.05200
• Monoisotopic Mass: 220.0518588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.39380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid

Introduction to 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid (CAS No. 1004775-33-0) and Its Applications in Modern Chemical Biology

3-Methoxy-4-(trifluoromethyl)phenylboronic Acid, identified by the CAS number 1004775-33-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of boronic acids, which are widely recognized for their versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of both a methoxy group and a trifluoromethyl substituent in its phenyl ring imparts unique electronic and steric properties, making it a valuable building block for the development of novel bioactive molecules.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances the metabolic stability and lipophilicity of drug candidates, thereby improving their bioavailability and efficacy. This feature has made compounds containing trifluoromethyl groups highly sought after in medicinal chemistry. On the other hand, the methoxy group contributes to the overall solubility and reactivity of the molecule, facilitating its incorporation into more complex structures. The combination of these two substituents in 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid makes it an attractive intermediate for constructing intricate molecular frameworks.

In recent years, boronic acids have found extensive use in the development of targeted therapeutics, particularly in the realm of antibody-drug conjugates (ADCs) and other biopharmaceutical applications. The ability of boronic acids to participate in reversible covalent interactions has opened new avenues for drug design, allowing for precise modulation of biological pathways. For instance, 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid has been explored as a key component in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases. Its role in facilitating the construction of peptidomimetics has also been highlighted in several cutting-edge studies.

One of the most compelling aspects of 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid is its utility in materials science and nanotechnology. Boronic acid derivatives are known for their ability to form stable complexes with various metal ions, leading to applications in catalysis, sensing, and even self-assembling materials. The unique electronic properties conferred by the trifluoromethyl group further enhance its potential in these applications, enabling tunable interactions with metal centers and other functional groups. This has spurred research into its use as a ligand or modifier in advanced material systems.

The pharmaceutical industry has also leveraged 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid for its role as a precursor in the synthesis of fluorinated heterocycles, which are prevalent in many modern drugs. The trifluoromethyl group’s ability to influence metabolic pathways has been exploited to create compounds with prolonged half-lives and improved pharmacokinetic profiles. Furthermore, the methoxy group’s electron-donating nature can enhance binding affinity to biological targets, making it an indispensable tool for medicinal chemists seeking to optimize lead compounds.

Recent advancements in computational chemistry have further highlighted the significance of 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid. High-throughput virtual screening (HTVS) and molecular dynamics simulations have demonstrated its potential as a scaffold for drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. The compound’s ability to engage with multiple binding pockets on proteins has been computationally validated, providing a strong rationale for its experimental investigation.

Another emerging area where 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid is making strides is in green chemistry initiatives. The boronic acid moiety allows for catalytic processes that minimize waste and improve atom economy, aligning with sustainable chemical practices. Researchers have reported efficient synthetic routes using this compound that reduce reliance on hazardous reagents while maintaining high yields and purity standards.

The role of 3-Methoxy-4-(trifluoromethyl)phenylboronic Acid in therapeutic development extends beyond small molecule drugs. Its incorporation into nucleic acid analogs has shown promise in gene therapy applications, where precise targeting is essential for delivering therapeutic payloads effectively. The compound’s stability under various conditions makes it an ideal candidate for these demanding applications.

In conclusion,3-Methoxy-4-(trifluoromethyl)phenylboronic Acid (CAS No. 1004775-33-0) represents a multifaceted compound with broad utility across multiple domains of chemical biology and pharmaceutical science. Its unique structural features—particularly the interplay between the methoxy and trifluoromethyl groups—endow it with properties that are highly valuable for drug design, material science, and sustainable chemistry initiatives. As research continues to uncover new applications for this versatile boronic acid derivative,its importance is expected to grow even further.